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Compound of Interest

Compound Name: 2-Chloropropanal

Cat. No.: B1595544

Essential Safety and Handling Guide for 2-
Chloropropanal

For Immediate Use by Laboratory Professionals

This guide provides critical safety, handling, and disposal information for 2-Chloropropanal
(CAS No. 683-50-1), a highly hazardous chemical. Researchers, scientists, and drug
development professionals must adhere to these protocols to ensure personal safety and
environmental protection. The information is compiled from available safety data, though a
complete Safety Data Sheet (SDS) was not accessible in the immediate search. Therefore, an
abundance of caution is advised.

Hazard Summary

2-Chloropropanal is a highly flammable liquid and vapor that is toxic if swallowed, inhaled, or
in contact with skin.[1] It is also corrosive, causing severe skin burns and eye damage.[1]

GHS Hazard Classification[1]
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Hazard Class Category
Flammable Liquids 2
Acute Toxicity, Oral 3
Acute Toxicity, Dermal 3
Acute Toxicity, Inhalation 3
Skin Corrosion/Irritation 1
Serious Eye Damage/Eye Irritation 1

Physical and Chemical Properties

Property Value

Molecular Formula CsHsCIO

Molecular Weight 92.52 g/mol [1]
Boiling Point 83.5°C at 760 mmHg
Flash Point 7°C

Density 1.061 g/cm3

Personal Protective Equipment (PPE)

Due to the high toxicity and corrosivity of 2-Chloropropanal, a comprehensive PPE plan is
mandatory.
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PPE Category

Specification

Purpose

Eye Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and vapors causing severe

eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).
Specific breakthrough times
are not available in the
provided search results;
consult the manufacturer's

SDS for detailed information.

To prevent skin contact, which
is toxic and can cause severe

burns.

Body Protection

A flame-resistant lab coat and

chemical-resistant apron.

To protect against skin contact

and in case of fire.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is required when handling
outside of a certified chemical

fume hood.

To prevent inhalation of toxic

vapors.

Operational Plan: Safe Handling and Storage

Engineering Controls:

 All work with 2-Chloropropanal must be conducted in a certified chemical fume hood to

minimize inhalation exposure.

» An emergency eyewash station and safety shower must be immediately accessible.

Handling Procedures:

o Before use, inspect all PPE for integrity.

o Ensure the fume hood is functioning correctly.

o Dispense the smallest quantity necessary for the experiment.
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o Use spark-proof tools and equipment to prevent ignition of the flammable liquid.

o Keep containers tightly closed when not in use.

e Wash hands thoroughly after handling, even if gloves were worn.

Storage:

o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
o Keep in a tightly sealed, properly labeled container.

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.

Disposal Plan

Waste Identification and Segregation:

e 2-Chloropropanal waste is classified as hazardous waste.
|t must be segregated as halogenated organic waste.

e Do not mix with non-halogenated or other waste streams.
Disposal Procedure:

o Collect all 2-Chloropropanal waste, including contaminated materials, in a designated,
properly labeled, and sealed hazardous waste container.

e The container should be stored in a secondary containment bin within a designated
hazardous waste accumulation area.

o Arrange for disposal through a licensed hazardous waste disposal company. High-
temperature incineration is the preferred method for destruction.

Emergency Procedures
Spill Response:
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e Evacuate the immediate area.
o Alert colleagues and the laboratory supervisor.
o If the spill is large or you are not trained to handle it, call emergency services.

o For small spills, if trained and equipped with appropriate PPE, contain the spill with an inert
absorbent material (e.g., vermiculite, sand).

o Carefully collect the absorbed material using non-sparking tools and place it in a sealed
container for hazardous waste disposal.

o Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous
waste.

First Aid:

o Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, lifting
the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visual Workflow Guides

The following diagrams illustrate the essential workflows for safely handling 2-Chloropropanal.
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Preparation Handling Disposal
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Caption: Workflow for the safe handling of 2-Chloropropanal.
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Caption: Emergency response procedure for a 2-Chloropropanal spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-
Chloropropanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595544#personal-protective-equipment-for-
handling-2-chloropropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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